Cas no 2034379-41-2 ((2-methoxyphenyl)(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)methanone)

(2-Methoxyphenyl)(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)methanone is a structurally complex small molecule featuring a methoxyphenyl ketone moiety linked to a sulfonylated azetidine-triazole scaffold. This compound exhibits potential as an intermediate or pharmacophore in medicinal chemistry, particularly due to the presence of the sulfonyl-triazole group, which may confer metabolic stability and target-binding specificity. The azetidine ring enhances conformational rigidity, potentially improving selectivity in biological interactions. Its synthetic versatility allows for further derivatization, making it valuable for drug discovery applications. The compound's well-defined structure and functional group arrangement suggest utility in the development of enzyme inhibitors or receptor modulators, particularly in therapeutic areas requiring sulfonamide or heterocyclic motifs.
(2-methoxyphenyl)(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)methanone structure
2034379-41-2 structure
Product Name:(2-methoxyphenyl)(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)methanone
CAS No:2034379-41-2
MF:C14H16N4O4S
MW:336.366241455078
CID:5550729
PubChem ID:91814459
Update Time:2025-05-19

(2-methoxyphenyl)(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • (2-methoxyphenyl)(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)methanone
    • AKOS026688861
    • F6471-8033
    • 2034379-41-2
    • (2-methoxyphenyl)-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]methanone
    • 3-{[1-(2-methoxybenzoyl)azetidin-3-yl]sulfonyl}-4-methyl-4H-1,2,4-triazole
    • Inchi: 1S/C14H16N4O4S/c1-17-9-15-16-14(17)23(20,21)10-7-18(8-10)13(19)11-5-3-4-6-12(11)22-2/h3-6,9-10H,7-8H2,1-2H3
    • InChI Key: BWRRANHRUCJCHH-UHFFFAOYSA-N
    • SMILES: S(C1=NN=CN1C)(C1CN(C(C2C=CC=CC=2OC)=O)C1)(=O)=O

Computed Properties

  • Exact Mass: 336.08922618g/mol
  • Monoisotopic Mass: 336.08922618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 544
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 103Ų

(2-methoxyphenyl)(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6471-8033-2μmol
3-{[1-(2-methoxybenzoyl)azetidin-3-yl]sulfonyl}-4-methyl-4H-1,2,4-triazole
2034379-41-2 90%+
2μl
$57.0 2023-07-05
Life Chemicals
F6471-8033-5μmol
3-{[1-(2-methoxybenzoyl)azetidin-3-yl]sulfonyl}-4-methyl-4H-1,2,4-triazole
2034379-41-2 90%+
5μl
$63.0 2023-07-05
Life Chemicals
F6471-8033-10μmol
3-{[1-(2-methoxybenzoyl)azetidin-3-yl]sulfonyl}-4-methyl-4H-1,2,4-triazole
2034379-41-2 90%+
10μl
$69.0 2023-07-05
Life Chemicals
F6471-8033-20μmol
3-{[1-(2-methoxybenzoyl)azetidin-3-yl]sulfonyl}-4-methyl-4H-1,2,4-triazole
2034379-41-2 90%+
20μl
$79.0 2023-07-05
Life Chemicals
F6471-8033-1mg
3-{[1-(2-methoxybenzoyl)azetidin-3-yl]sulfonyl}-4-methyl-4H-1,2,4-triazole
2034379-41-2 90%+
1mg
$54.0 2023-07-05
Life Chemicals
F6471-8033-2mg
3-{[1-(2-methoxybenzoyl)azetidin-3-yl]sulfonyl}-4-methyl-4H-1,2,4-triazole
2034379-41-2 90%+
2mg
$59.0 2023-07-05
Life Chemicals
F6471-8033-3mg
3-{[1-(2-methoxybenzoyl)azetidin-3-yl]sulfonyl}-4-methyl-4H-1,2,4-triazole
2034379-41-2 90%+
3mg
$63.0 2023-07-05
Life Chemicals
F6471-8033-4mg
3-{[1-(2-methoxybenzoyl)azetidin-3-yl]sulfonyl}-4-methyl-4H-1,2,4-triazole
2034379-41-2 90%+
4mg
$66.0 2023-07-05
Life Chemicals
F6471-8033-5mg
3-{[1-(2-methoxybenzoyl)azetidin-3-yl]sulfonyl}-4-methyl-4H-1,2,4-triazole
2034379-41-2 90%+
5mg
$69.0 2023-07-05
Life Chemicals
F6471-8033-10mg
3-{[1-(2-methoxybenzoyl)azetidin-3-yl]sulfonyl}-4-methyl-4H-1,2,4-triazole
2034379-41-2 90%+
10mg
$79.0 2023-07-05

Additional information on (2-methoxyphenyl)(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)methanone

Introduction to (2-methoxyphenyl)(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)methanone and Its Significance in Modern Chemical Biology

The compound with the CAS number 2034379-41-2 is a highly intriguing molecule in the realm of chemical biology, characterized by its complex and sophisticated structure. This introduction delves into the unique properties and potential applications of (2-methoxyphenyl)(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)methanone, highlighting its significance in contemporary research and development.

At the heart of this compound lies a meticulously designed molecular framework that combines several key pharmacophoric elements. The presence of a 2-methoxyphenyl group contributes to its hydrophobicity and potential interactions with biological targets, while the 3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl moiety introduces a sulfonyl group, known for its role in enhancing binding affinity and selectivity. This structural composition makes it a promising candidate for further exploration in drug discovery and therapeutic development.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways through precise targeting. The compound (2-methoxyphenyl)(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)methanone has garnered attention due to its potential to interact with specific enzymes and receptors involved in various diseases. For instance, studies have suggested that its structure may allow it to inhibit certain kinases or modulate neurotransmitter receptors, making it a valuable tool in the fight against conditions such as cancer and neurodegenerative disorders.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. The triazole ring within the 3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl moiety is particularly noteworthy, as it has been shown to enhance the bioavailability and metabolic stability of drug candidates. This feature is crucial for developing compounds that can withstand the body's natural processes and reach their target sites effectively. Additionally, the sulfonyl group contributes to the compound's ability to form hydrogen bonds with biological targets, further improving its binding affinity.

The synthesis of such complex molecules requires a deep understanding of organic chemistry principles and advanced synthetic techniques. The preparation of (2-methoxyphenyl)(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-ylmethanone) involves multiple steps, including condensation reactions, cyclization processes, and functional group transformations. Each step must be carefully optimized to ensure high yields and purity, which are essential for subsequent biological testing.

In the context of drug discovery, computational methods play a pivotal role in predicting the biological activity of novel compounds. Molecular modeling techniques have been employed to simulate the interactions between (2-methoxyphenyl)(3-((4-methyl-H)-1H-imidazol-sulfonyl)azetidin-l ylmethanone) and various biological targets. These simulations have provided valuable insights into its potential mechanism of action and have helped guide further optimization efforts.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science, where its unique properties could lead to innovative solutions for crop protection and advanced materials development. This versatility underscores the importance of investing in fundamental research that can yield unexpected benefits across multiple disciplines.

As our understanding of biology continues to evolve, so does our ability to design molecules that can interact with biological systems in precise ways. The development of (2-methoxyphenyl)(3-(methyl-H)-imida zol-sulfonyl)azetidin-l ylmethanone) represents a significant step forward in this endeavor. By leveraging cutting-edge synthetic methods and computational tools, scientists are paving the way for new treatments that could improve human health and quality of life.

In conclusion, the compound with CAS number 2034379 41 2 is a testament to the power of modern chemical biology. Its intricate structure and promising biological activities make it a compelling subject for further research. As we continue to unravel the complexities of life at the molecular level, compounds like this will play an increasingly important role in shaping the future of medicine and beyond.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.